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Cat. No.: S3314223

Compound Profile & Research Applications

The table below summarizes the core information and research applications of Fumeonisin B2-13C34:

Property Description

Definition 13C-labeled form of Fumonisin B2 [1].
Biological Target = Sphingosine N-acyltransferase (Ceramide Synthase) [1] [2].

Core Mechanism  Potent inhibition of ceramide synthase, a key enzyme in the de novo sphingolipid
biosynthesis pathway [3] [4].

Primary Serves as an internal standard for quantitative analysis (LC-MS, GC-MS, NMR)
Research Use and as a tracer in metabolic and toxicological studies [1].

The primary value of Fumenisin B2-13C34 in research lies in its use as a high-quality internal standard
[1]. Using a stable isotope-labeled analog of the analyte itself is the gold standard for mass spectrometry, as
it corrects for variations in sample preparation and instrument analysis. This allows researchers to accurately

quantify levels of the unlabeled fumonisin B2 in complex biological matrices like blood, tissue, or feed [1].
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Mechanism of Action & Signaling Pathway

Fumonisins exert their toxicity by structurally mimicking sphingoid bases (sphinganine and sphingosine).
This allows them to potently and competitively inhibit ceramide synthase (CerS), the enzyme responsible for

N-acylating sphinganine during de novo sphingolipid biosynthesis [5] [6] [4].

The following diagram illustrates the key disruptions in sphingolipid metabolism caused by Fumonisin B2-

13C34 inhibition:
Key disruptions in sphingolipid metabolism from Fumonisin B2-13C34 inhibition.

This inhibition triggers a cascade of metabolic perturbations [4]:

e Accumulation of Sphingoid Bases and Derivatives: Sphinganine (Sa) and its 1-phosphate (SalP)
accumulate dramatically, sometimes by over 100-fold in cells [5]. The enzyme serine
palmitoyltransferase (SPT) can also use alanine, leading to the production of atypical and cytotoxic 1-
deoxysphinganine [4].

¢ Reduction of Downstream Sphingolipids: The blockade at CerS leads to decreased production of
dihydroceramides, ceramides, and all complex sphingolipids derived from them, such as
sphingomyelin and glycosphingolipids [6] [7] [4].

Experimental Data & Protocols

The tables below summarize key quantitative data from studies on fumonisins and outline a general

experimental workflow for using the labeled toxin.

Table 1: Key Quantitative Data from Fumonisin Toxicity Studies | Parameter | Experimental System |
Effect | Citation | | :--- | :--- | :--- | :--- | | Ceramide Synthase Inhibition (ICso0) | Mouse brain microsomes |
Fumonisin B1 showed competitive inhibition kinetics [6]. | | Altered Sphingolipid Synthesis (ICso) |
Cultured cerebellar neurons | Sphingomyelin synthesis more sensitive than glycolipids (0.7 pM vs ~7 uM)
[6]. | | Cytotoxicity & Altered Biosynthesis (ECso) | LLC-PK1 cells | 10-15 pM for altered sphingolipid
biosynthesis; >35 pM for cytotoxicity [5]. | | Sphinganine Accumulation | LLC-PK1 cells | 12,800%
increase in free sphinganine after 24h with 35 pM Fumonisin B1 [5]. | | In Vive Sphingolipid Changes |
Turkey liver | C14-C16 ceramides & sphingomyelins decreased; C18-C26 species unaffected/increased [7]. |

Table 2: General Experimental Workflow for Using Fumonisin B2-13C34
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Step

Protocol Description

Key Considerations

1. Experimental
Design

2. Sample
Preparation

3. Instrumental
Analysis

4. Data
Interpretation

Use Fumonisin B2-13C34 as an internal
standard. Add a known amount to samples

immediately upon collection [1].

Homogenize tissue/biological sample. Use
extraction solvents suitable for sphingolipids
(e.g., methanol/chloroform mixtures).

Analyze via LC-MS/MS or GC-MS. Precisely
guantify native Fumonisin B2 by comparing its
signal to the Fumonisin B2-13C34 internal

standard [1].

Measure changes in sphingolipid metabolites
(e.g., Sa:So ratio, specific ceramide species) to

assess biological impact [7].

Corrects for analyte loss during
sample prep and matrix effects
during analysis.

The labeled standard tracks the
efficiency of the extraction
process for the native toxin.

Enshigh data accuracy and
precision for quantification.

The inhibition of ceramide
synthase is the primary
biomarker for biological activity.

The following workflow diagram summarizes the key stages of a quantitative analytical experiment:

1. Experimental
Design

Add Fumonisin B2-13C34

Internal Standard

2. Sample
/ Preparation

(Homogenize & Extract

3. Instrumental

P

(LC-MS/MS or GC-MS)

(Quantify Fumonisin BZ)

& Sphingolipid Profiles

Click to download full resolution via product page

Analysis

4. Data
Interpretation

Key stages in a quantitative analytical experiment using Fumonisin B2-13C34.
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Key Insights for Research Applications

e Species and Tissue Specificity: The toxicological consequences of ceramide synthase inhibition
can vary significantly by species and organ [8] [7] [4]. Fumonisin B2-13C34 helps generate precise
pharmacokinetic and tissue distribution data to understand these differences.

e Beyond a Single Biomarker: While the sphinganine-to-sphingosine (Sa:So) ratio is a classic
biomarker, detailed profiling reveals more complex changes. Research shows that different ceramide
species (e.g., C14-C16 vs C18-C26) are affected differently, which may have distinct biological
consequences [7].

¢ Reversibility: Studies on Fumonisin B1 have shown that its inhibitory effects on sphingolipid
biosynthesis can be reversible upon removal of the toxin, which is an important consideration for
designing exposure and recovery experiments [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b3314223#fumonisin-b2-13c34-sphingosine-n-acyltransferase-

inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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